Cas no 57135-06-5 (1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-5-oxo-1-phenyl-3-(trifluoromethyl)-)

57135-06-5 structure
Product name:1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-5-oxo-1-phenyl-3-(trifluoromethyl)-
CAS No:57135-06-5
MF:C11H7F3N2O2
MW:256.180692911148
CID:1601407
1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-5-oxo-1-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-5-oxo-1-phenyl-3-(trifluoromethyl)-
- 1H-Pyrazole-4-carboxaldehyde, 4,5-dihydro-5-oxo-1-phenyl-3-(trifluoromethyl)-
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- Inchi: 1S/C11H7F3N2O2/c12-11(13,14)9-8(6-17)10(18)16(15-9)7-4-2-1-3-5-7/h1-6,8H
- InChI Key: REPMKETXTGAAPI-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2)C(=O)C(C=O)C(C(F)(F)F)=N1
Computed Properties
- Exact Mass: 256.04601
Experimental Properties
- Density: 1.44±0.1 g/cm3(Predicted)
- Boiling Point: 334.9±42.0 °C(Predicted)
- PSA: 49.74
- pka: 1.25±0.70(Predicted)
1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-5-oxo-1-phenyl-3-(trifluoromethyl)- Related Literature
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Tianxiao Mei,Sheng Zhang,Jie Sun Anal. Methods, 2021,13, 764-768
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Rohit Chand,Saipriya Ramalingam,Suresh Neethirajan Nanoscale, 2018,10, 8217-8225
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Cesar Parra-Cabrera,Clement Achille,Simon Kuhn,Rob Ameloot Chem. Soc. Rev., 2018,47, 209-230
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Tim Hupfeld,Soma Salamon,Joachim Landers,Jochen Schmidt,Heiko Wende,Stephan Barcikowski,Bilal Gökce J. Mater. Chem. C, 2020,8, 12204-12217
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Fulin Yang,Pingping Zhao,Xing Hua,Wei Luo,Gongzhen Cheng,Wei Xing,Shengli Chen J. Mater. Chem. A, 2016,4, 16057-16063
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Dewang Ma,Yingchun Zhao,Jia Wu,Ting Cui,Jiandong Ding Soft Matter, 2009,5, 4635-4637
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Lara Cala,Abraham Mendoza,Francisco J. Fañanás,Félix Rodríguez Chem. Commun., 2013,49, 2715-2717
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Hong Zhao,Jian Wang,Chi Chen,Dengjie Chen,Yang Gao,Mattia Saccoccio RSC Adv., 2016,6, 64258-64265
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Weiping Li,Long Li,Shenguang Ge,Xianrang Song,Lei Ge,Mei Yan,Jinghua Yu Chem. Commun., 2013,49, 7687-7689
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Yijun Zheng,Mitchell Kim Liong Han,Bin Li Mater. Horiz., 2020,7, 111-116
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